Cas no 1803566-94-0 (1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate)

• Product Name: 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate
• CAS No: 1803566-94-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD24543427
• CID: 5191722
• PubChem ID: 77151615
• Update Time: 2025-06-07

1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate

• MDL： MFCD24543427
• Inchi： 1S/C12H21NO4/c1-8-6-7-13(9(8)10(14)16-5)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3
• InChI Key： WONWFUGZCJWLGL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C)C1C(OC)=O

Additional information on 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate

Introduction to 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate (CAS No. 1803566-94-0)

1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate, identified by its CAS number 1803566-94-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its versatile applications in drug design and synthesis. The presence of multiple substituents, including two methyl groups and a tert-butyl group, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the development of complex molecular architectures.

The structural features of 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate make it particularly interesting for researchers exploring novel synthetic pathways and functional materials. The dicarboxylate moiety introduces acidic functional groups, which can be exploited in various chemical transformations, such as esterification, amidation, and polymerization. These reactions are crucial in the synthesis of biodegradable polymers, pharmaceuticals, and specialty chemicals. The tert-butyl group enhances the steric hindrance around the reactive sites, influencing both the reactivity and selectivity of the compound in catalytic processes.

In recent years, advancements in computational chemistry have enabled more precise predictions of the behavior of such complex molecules. Studies have demonstrated that the electronic properties of 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate can be fine-tuned by modifying its substituents, leading to enhanced stability and functionality. This has opened up new avenues for designing molecules with specific biological activities. For instance, researchers have explored its potential as a precursor in the synthesis of protease inhibitors, which are critical in treating various metabolic disorders.

The pharmaceutical industry has been particularly keen on leveraging the unique properties of this compound. Its ability to form stable complexes with metal ions has been investigated for applications in drug delivery systems. These systems aim to improve the bioavailability and targeted action of therapeutic agents. Additionally, the compound’s compatibility with green chemistry principles has made it a candidate for sustainable manufacturing processes. Efforts are underway to develop catalytic methods that minimize waste and energy consumption while maximizing yield.

From a materials science perspective, 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate has shown promise in the development of advanced polymers. Its incorporation into polymeric matrices enhances mechanical strength and thermal stability, making it suitable for high-performance applications such as aerospace components and electronic devices. Researchers are also exploring its potential as a monomer in conductive polymers, which could revolutionize the field of organic electronics.

The synthesis of 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate involves multi-step organic reactions that require careful optimization to achieve high purity and yield. Recent innovations in flow chemistry have provided more efficient routes for producing this compound on an industrial scale. These methods not only improve scalability but also reduce the environmental impact by minimizing solvent usage and reaction times.

In conclusion, 1-Tert-Butyl 2-methyl 3-methylpyrrolidine-1,2-dicarboxylate (CAS No. 1803566-94-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical research, materials science, and industrial chemistry. As our understanding of molecular interactions continues to evolve, this compound is poised to play an even greater role in shaping future advancements.